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Introduction

CSP-TTK21 is a novel compound designed for neuroscience research, demonstrating
significant potential in preclinical studies for its neuroprotective and neuroregenerative
properties. It is a small-molecule activator of the CREB-binding protein (CBP) and p300 histone
acetyltransferases (HATS).[1][2][3] To overcome the blood-brain barrier, TTK21 is conjugated to
glucose-based carbon nanospheres (CSP), enabling efficient delivery to the central nervous
system.[1][2][4] This document provides detailed application notes and experimental protocols
for the use of CSP-TTK21 in a research setting.

Mechanism of Action

CSP-TTK21 functions by activating the catalytic activity of CBP and p300, two crucial histone
acetyltransferases that play a pivotal role in regulating gene expression related to synaptic
plasticity, memory formation, and neuronal survival.[3][5] By promoting histone acetylation,
specifically on histone H3 and H4, CSP-TTK21 enhances the transcription of genes associated
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with neuronal health and regeneration.[1][4] This epigenetic modulation has been shown to
ameliorate deficits in models of neurodegenerative diseases and spinal cord injury.[1][5][6]

Signaling Pathway

The proposed signaling pathway for CSP-TTK21 involves its entry into neuronal cells, followed
by the activation of CBP/p300. This leads to increased histone acetylation at the promoter
regions of target genes, resulting in a more open chromatin structure and enhanced
transcription of plasticity-related and regeneration-associated genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b593835?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/ttk21.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6618502/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6618502/
https://pubmed.ncbi.nlm.nih.gov/35962576/
https://pubmed.ncbi.nlm.nih.gov/35962576/
https://pubmed.ncbi.nlm.nih.gov/35962576/
https://pubmed.ncbi.nlm.nih.gov/35962576/
https://www.biorxiv.org/content/10.1101/2023.10.04.560982v2.full.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9470894/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9470894/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9470894/
https://journals.plos.org/plosbiology/article?id=10.1371/journal.pbio.3001310
https://journals.plos.org/plosbiology/article?id=10.1371/journal.pbio.3001310
https://www.benchchem.com/product/b593835/docs#preparing-csp-ttk21-solution-for-experimental-use
https://www.benchchem.com/product/b593835/docs#preparing-csp-ttk21-solution-for-experimental-use
https://www.benchchem.com/product/b593835/docs#preparing-csp-ttk21-solution-for-experimental-use
https://www.benchchem.com/product/b593835/docs#preparing-csp-ttk21-solution-for-experimental-use
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593835?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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